Isovaleryl L-Carnitine-d9 Chloride
Overview
Description
Isovaleryl L-Carnitine-d9 Chloride is a derivative of carnitine . It is a naturally occurring acylcarnitine that is formed via metabolic conversion of L-leucine . It has been used as an internal standard for the quantification of isovaleryl-DL-carnitine by GC- or LC-MS .
Molecular Structure Analysis
The molecular formula of Isovaleryl L-Carnitine-d9 Chloride is C12H15D9NO4.Cl . The molecular weight is 290.83 g/mol .Scientific Research Applications
Analytical Standard
Isovaleryl L-Carnitine-d9 Chloride is used as an analytical standard in scientific research . Analytical standards are substances prepared for use in chemical analysis and are used to ensure the accuracy and reliability of the results obtained in chemical analysis .
Neurology Research
This compound is also used in neurology research . It’s often used in the study of neurological disorders and the development of treatments .
Chromatography-Based Techniques
Isovaleryl L-Carnitine-d9 Chloride may be used as an analytical reference standard for the quantification of the analyte in biological samples using chromatography-based techniques . These techniques are used to separate, identify, and quantify each component in a mixture .
Study of Isovaleric Acidemia
Isovalerylcarnitine is the phenotypic abnormality in isovaleric acidemia . This is a disorder characterized by an accumulation of isovaleric acid, which is toxic to the central nervous system . The study of Isovaleryl L-Carnitine-d9 Chloride can help in understanding this disorder better .
Mechanism of Action
Target of Action
Isovaleryl L-Carnitine-d9 Chloride is primarily involved in the metabolism of leucine, an essential amino acid . The compound’s primary target is the enzyme isovaleryl-CoA dehydrogenase . This enzyme plays a crucial role in the breakdown of leucine .
Mode of Action
Isovaleryl L-Carnitine-d9 Chloride interacts with its target, isovaleryl-CoA dehydrogenase, to facilitate the breakdown of leucine . In the absence of this interaction, there is an accumulation of isovaleric acid, which is toxic to the central nervous system .
Biochemical Pathways
Isovaleryl L-Carnitine-d9 Chloride is part of the leucine degradation pathway . When leucine is broken down by isovaleryl-CoA dehydrogenase, it forms isovaleric acid . An alternative pathway through glycine-N-acylase allows detoxification by producing isovaleryl-glycine, which is excreted . Thus, Isovaleryl L-Carnitine-d9 Chloride and isovaleryl-glycine are the hallmarks of this disorder in plasma and urine, respectively .
Pharmacokinetics
It is known that the compound plays a significant role in the metabolism of leucine .
Result of Action
The action of Isovaleryl L-Carnitine-d9 Chloride results in the breakdown of leucine and the prevention of isovaleric acid accumulation . This is crucial because isovaleric acid is toxic to the central nervous system . Therefore, the action of Isovaleryl L-Carnitine-d9 Chloride helps prevent neurotoxicity .
Action Environment
The efficacy and stability of Isovaleryl L-Carnitine-d9 Chloride can be influenced by various environmental factors. It’s important to note that any situation inducing a catabolic state and excessive protein intake can trigger the symptoms of isovaleric acidemia .
properties
| { "Design of the Synthesis Pathway": "Isovaleryl L-Carnitine-d9 Chloride can be synthesized by the reaction of Isovaleryl chloride with L-Carnitine-d9 in the presence of a base, followed by quaternization with a chloride salt.", "Starting Materials": [ "Isovaleryl chloride", "L-Carnitine-d9", "Base (e.g. Triethylamine)", "Chloride salt (e.g. Hydrochloric acid)" ], "Reaction": [ "Step 1: Isovaleryl chloride is added dropwise to a solution of L-Carnitine-d9 and base in a suitable solvent.", "Step 2: The reaction mixture is stirred at room temperature for a suitable period of time.", "Step 3: The resulting mixture is then quenched with a chloride salt to form Isovaleryl L-Carnitine-d9 Chloride.", "Step 4: The product is isolated by filtration or evaporation and purified by recrystallization or chromatography." ] } | |
CAS RN |
1334532-23-8 |
Molecular Formula |
C₁₂H₁₅D₉ClNO₄ |
Molecular Weight |
290.83 |
synonyms |
(2R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium-d9 Chloride; (R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium-d9 Chloride; ST 551 |
Origin of Product |
United States |
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